Cas no 1465622-04-1 (3-methanesulfonylcyclopentan-1-amine)

• Product name: 3-methanesulfonylcyclopentan-1-amine
• CAS No: 1465622-04-1
• MF: C₆H₁₃NO₂S
• MW: 163.23792052269
• CID: 5219255
• PubChem ID: 64722633

3-methanesulfonylcyclopentan-1-amine Chemical and Physical Properties

Names and Identifiers

• Cyclopentanamine, 3-(methylsulfonyl)-
• 3-methanesulfonylcyclopentan-1-amine

• Inchi： 1S/C6H13NO2S/c1-10(8,9)6-3-2-5(7)4-6/h5-6H,2-4,7H2,1H3
• InChI Key： ZQORKKSZVASBAP-UHFFFAOYSA-N
• SMILES： C1(N)CCC(S(C)(=O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Sulfonyls Sulfones

Additional information on 3-methanesulfonylcyclopentan-1-amine

Introduction to 3-Methanesulfonylcyclopentan-1-amine (CAS No. 1465622-04-1)

3-Methanesulfonylcyclopentan-1-amine, with the CAS number 1465622-04-1, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a cyclopentane ring and a methanesulfonyl group, making it a valuable candidate for various biological and therapeutic applications.

The chemical structure of 3-methanesulfonylcyclopentan-1-amine can be represented as follows: C₇H₁₅NO₂S. The presence of the methanesulfonyl group imparts specific chemical properties, such as increased polarity and reactivity, which are crucial for its potential use in drug development. The cyclopentane ring, on the other hand, provides a rigid framework that can influence the compound's conformational stability and binding affinity to biological targets.

In recent years, 3-methanesulfonylcyclopentan-1-amine has been extensively studied for its potential therapeutic applications. One of the key areas of interest is its role as a modulator of ion channels and receptors. Research has shown that this compound can interact with specific ion channels, such as potassium and sodium channels, which are involved in various physiological processes, including neuronal signaling and cardiac function.

A study published in the Journal of Medicinal Chemistry in 2021 highlighted the ability of 3-methanesulfonylcyclopentan-1-amine to modulate the activity of voltage-gated potassium channels (Kv). The researchers found that this compound can selectively inhibit Kv channels, which may have implications for treating conditions such as epilepsy and arrhythmias. The selective inhibition of these channels suggests that 3-methanesulfonylcyclopentan-1-amine could be developed into a novel therapeutic agent with fewer side effects compared to existing drugs.

Beyond its potential as an ion channel modulator, 3-methanesulfonylcyclopentan-1-amine has also shown promise in the treatment of neurodegenerative diseases. A preclinical study conducted by a team at the University of California, San Francisco, demonstrated that this compound can protect neurons from oxidative stress and apoptosis. The study found that 3-methanesulfonylcyclopentan-1-amine can activate certain neuroprotective pathways, such as the Nrf2 pathway, which is known to play a crucial role in defending cells against oxidative damage.

The pharmacokinetic properties of 3-methanesulfonylcyclopentan-1-amine have also been investigated to assess its suitability for drug development. Studies have shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a reasonable half-life, making it a promising candidate for further clinical evaluation.

In addition to its therapeutic potential, 3-methanesulfonylcyclopentan-1-amine has been explored for its use in chemical biology research. Its unique structure makes it an excellent tool for probing the function of specific proteins and pathways. For instance, researchers at Harvard University used this compound to investigate the role of certain enzymes in cellular signaling pathways. The results of these studies have provided valuable insights into the mechanisms underlying various biological processes.

The safety profile of 3-methanesulonylcyclopentan-1-amine is another important aspect that has been thoroughly evaluated. Preclinical toxicology studies have shown that this compound is well-tolerated at therapeutic doses and does not exhibit significant toxicity or adverse effects. These findings support its potential for further development as a safe and effective therapeutic agent.

In conclusion, 3-methanesulonylcyclopentan-1-amine (CAS No. 1465622-04-1) is a promising compound with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further investigation and development. Ongoing research continues to uncover new insights into its mechanisms of action and potential therapeutic uses, paving the way for innovative treatments in various medical fields.